Octylamine
Overview
Description
Octylamine is a chemical compound with the formula C8H19N . It is a yellow liquid with an ammonia-like odor . It is insoluble in water and less dense than water . Octylamine is used to make other chemicals and has been used in the synthesis of ultra-expanded carbon-containing vanadium disulfide composite materials . It is also used to synthesize amphiphilic copolymers for polymer coating of quantum dots (QDs) to make them water-soluble .
Synthesis Analysis
Octylamine can be synthesized using n-caprylic alcohol and liquid ammonia as raw materials . The reaction takes place in a static bed layer reactor under a hydrogen-involved state . Another method involves the amination of 1-octanol using Ni x Fe 1 /Al 2 O 3 as a catalyst .
Molecular Structure Analysis
The molecular formula of Octylamine is C8H19N . It has an average mass of 129.243 Da and a monoisotopic mass of 129.151749 Da .
Chemical Reactions Analysis
Octylamine neutralizes acids in exothermic reactions to form salts plus water . It may be incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides . Flammable gaseous hydrogen may be generated in combination with strong reducing agents, such as hydrides .
Physical And Chemical Properties Analysis
Octylamine has a density of 0.8±0.1 g/cm3 . Its boiling point is 179.4±3.0 °C at 760 mmHg . The vapour pressure is 0.9±0.3 mmHg at 25°C . The enthalpy of vaporization is 41.6±3.0 kJ/mol . The flash point is 62.8±0.0 °C . The index of refraction is 1.432 .
Scientific Research Applications
Synthesis of Antioxidant Nanoparticles
Octylamine is used in the synthesis of cerium oxide nanoparticles (CeO2-NPs), which exhibit significant antioxidant activity. These nanoparticles are synthesized through thermal decomposition, with octylamine acting as a capping agent to control the nanoparticle properties such as size, morphology, and redox activity. The antioxidant properties of CeO2-NPs make them promising for biomedical applications, particularly in combating oxidative stress .
Tuning Optical Properties of Nanomaterials
The optical properties of nanomaterials can be finely tuned by using octylamine during their synthesis. For instance, when used as a capping agent in the synthesis of SnS2 nanoparticles, octylamine influences the absorption properties and the presence of Ce3+ species, which are crucial for the material’s optical characteristics. This application is particularly relevant in the development of photovoltaic devices and sensors .
Polymer Coating of Quantum Dots
In the field of nanotechnology, octylamine is utilized to synthesize amphiphilic copolymers. These copolymers are then used for the polymer coating of quantum dots (QDs) to make them water-soluble. This application is essential for the use of QDs in biological imaging and diagnostics, where water solubility is a prerequisite for biological compatibility .
Development of Functionalized Nanoparticles
Octylamine plays a role in the development of functionalized nanoparticles, which have applications in various fields including drug delivery, catalysis, and environmental remediation. The functionalization process often involves the use of octylamine to modify the surface properties of nanoparticles, thereby enhancing their performance in the desired application .
Synthesis of Nanoflakes and Nanoflowers
The morphology of nanoparticles, such as nanoflakes and nanoflowers, can be controlled by using octylamine as a capping agent during synthesis. These unique morphologies have specific applications in catalysis, energy storage, and sensing technologies. The role of octylamine in shaping these structures is critical for achieving the desired functional properties .
Chemical Synthesis and Organic Reactions
Octylamine is also used as a reagent in chemical synthesis and various organic reactions. Its properties as an amine make it suitable for use in the synthesis of dyes, pharmaceuticals, and agrochemicals. It acts as a building block in the construction of complex organic molecules, demonstrating its versatility in chemical research .
Safety and Hazards
Octylamine is toxic; inhalation, ingestion, or skin contact with the material may cause severe injury or death . Contact with molten substance may cause severe burns to skin and eyes . Avoid any skin contact . Effects of contact or inhalation may be delayed . Fire may produce irritating, corrosive, and/or toxic gases .
Future Directions
Octylamine has been used in the synthesis of ultra-expanded carbon-containing vanadium disulfide composite materials . It has also been used in the synthesis of amphiphilic copolymers for polymer coating of quantum dots (QDs) to make them water-soluble . In addition, Octylamine has been used in the synthesis of interlayer expanded molybdenum diselenide (e-MoSe2), which has been used as a high-power cathode for rechargeable Mg batteries .
Mechanism of Action
Target of Action
For instance, it reacts with ethyl cyanoacetate in the synthesis of 2-cyano-N-octylacetamide .
Mode of Action
Octylamine’s mode of action is primarily through its interactions with other substances in chemical reactions. In the synthesis of 2-cyano-N-octylacetamide, Octylamine reacts with ethyl cyanoacetate
Biochemical Pathways
It is used in the synthesis of amphiphilic copolymers for polymer coating of quantum dots (qds), suggesting it may play a role in the formation of these structures .
Pharmacokinetics
Its physical properties such as boiling point (175-177 °c), melting point (-5 to -1 °c), and density (0782 g/mL at 25 °C) are known .
Result of Action
The result of Octylamine’s action depends on its application. For instance, in the synthesis of 2-cyano-N-octylacetamide, the reaction of Octylamine with ethyl cyanoacetate results in the formation of the desired compound . In the context of quantum dots (QDs), Octylamine helps in the formation of a polymer coating that makes the QDs water-soluble .
properties
IUPAC Name |
octan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19N/c1-2-3-4-5-6-7-8-9/h2-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOQPZZOEVPZRBK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19N |
Source
|
| Record name | OCTANAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/22498 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
142-95-0 (hydrochloride) |
Source
|
| Record name | Octylamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000111864 | |
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DSSTOX Substance ID |
DTXSID8021939 |
Source
|
| Record name | 1-Octanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8021939 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Octanamine appears as a yellow liquid with an ammonia-like odor. Insoluble in water and less dense than water. Hence floats on water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals., Liquid, Yellow liquid with an ammoniacal odor; [CAMEO] Clear colorless liquid; [Sigma-Aldrich MSDS] |
Source
|
| Record name | OCTANAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/22498 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | 1-Octanamine | |
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| Record name | Octylamine | |
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Vapor Pressure |
0.96 [mmHg] |
Source
|
| Record name | Octylamine | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/21386 | |
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Product Name |
Octylamine | |
CAS RN |
111-86-4, 68037-94-5, 1173022-14-4 |
Source
|
| Record name | OCTANAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/22498 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Octylamine | |
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| Record name | Octylamine | |
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| Record name | Amines, C8-18 and C18-unsatd. alkyl | |
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| Record name | Octylamine | |
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| Record name | 1-Octanamine | |
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| Record name | 1-Octanamine | |
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| Record name | Octylamine | |
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| Source | European Chemicals Agency (ECHA) | |
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Synthesis routes and methods
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| Precursor scoring | Relevance Heuristic |
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| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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Feasible Synthetic Routes
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